Cas no 1803808-03-8 (Methyl 4-fluoro-2-methyl-6-nitrobenzoate)

• Product Name: Methyl 4-fluoro-2-methyl-6-nitrobenzoate
• CAS No: 1803808-03-8
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 4951911
• Update Time: 2025-10-29

Methyl 4-fluoro-2-methyl-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-2-methyl-6-nitrobenzoate

• Inchi： 1S/C9H8FNO4/c1-5-3-6(10)4-7(11(13)14)8(5)9(12)15-2/h3-4H,1-2H3
• InChI Key： BEWXJHXHFPFSAG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)OC)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1

Additional information on Methyl 4-fluoro-2-methyl-6-nitrobenzoate

Methyl 4-fluoro-2-methyl-6-nitrobenzoate: A Comprehensive Overview

Methyl 4-fluoro-2-methyl-6-nitrobenzoate, also known by its CAS number 1803808-03-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₉H₉NO₅F, is characterized by its unique structural features and versatile applications. The compound's structure includes a benzoate ester group, a nitro group, and a fluoro substituent, making it a valuable component in various chemical reactions and material syntheses.

The synthesis of Methyl 4-fluoro-2-methyl-6-nitrobenzoate typically involves multi-step organic reactions, including nucleophilic substitution, esterification, and nitration processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the nitration step, achieving higher yields and purities.

One of the most notable applications of Methyl 4-fluoro-2-methyl-6-nitrobenzoate is in the development of advanced materials, particularly in the field of optoelectronics. The compound's electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into OLED structures can significantly enhance device efficiency and stability by optimizing charge transport properties.

In addition to its role in materials science, Methyl 4-fluoro-2-methyl-6-nitrobenzoate has shown promise in medicinal chemistry. Its structural features allow for potential interactions with biological targets, making it a valuable lead compound in drug discovery efforts. For example, researchers have investigated its ability to modulate enzyme activity related to inflammatory pathways, suggesting potential applications in anti-inflammatory therapies.

The physical properties of Methyl 4-fluoro-2-methyl-6-nitrobenzoate are well-documented, with a melting point of approximately 125°C and a boiling point around 350°C under standard conditions. Its solubility characteristics make it suitable for various solvent systems, facilitating its use in both laboratory-scale experiments and industrial processes.

Recent studies have also explored the environmental fate and toxicity of Methyl 4-fluoro-2-methyl-6-nitrobenzoate. Research indicates that the compound undergoes biodegradation under specific environmental conditions, with microbial activity playing a key role in its breakdown. Understanding these processes is crucial for assessing the compound's environmental impact and ensuring sustainable practices in its production and application.

In conclusion, Methyl 4-fluoro-2-methyl-6-nitrobenzoate, with its unique chemical structure and diverse applications, continues to be a focal point in contemporary research. Its role in advancing materials science, medicinal chemistry, and environmental studies underscores its importance as a versatile chemical entity. As research progresses, further insights into its properties and applications are expected to emerge, contributing to its ongoing relevance in various scientific domains.